Cas no 18383-49-8 ((1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one)
(1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptan-2-one,1-methyl-4-(1-methylethenyl)-, (1S,4R,6S)-
- cis-Carvone oxide
- (1S,3R,6S)-6-methyl-3-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptan-5-one
- Carvone oxide
- CARVONE-5,6-OXIDE
- (1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one
- trans-Carvone oxide
- 1,6-Epoxy-p-menth-8-en-2-one
-
- Inchi: 1S/C10H14O2/c1-6(2)7-4-8(11)10(3)9(5-7)12-10/h7,9H,1,4-5H2,2-3H3
- InChI Key: YGMNGQDLUQECTO-UHFFFAOYSA-N
- SMILES: CC(C1CC(=O)C2(C(O2)C1)C)=C
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.6
- XLogP3: 0.812
Experimental Properties
- Density: 1.086
- Boiling Point: 255.6°Cat760mmHg
- Flash Point: 107.6°C
- Refractive Index: 1.487
- PSA: 29.6
- FEMA: 4084 | CARVONE-5,6-OXIDE
(1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU5958-1G |
(1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 1g |
¥ 1,980.00 | 2023-04-14 | |
| Enamine | EN300-1608166-0.05g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 0.05g |
$76.0 | 2023-07-10 | |
| Enamine | EN300-1608166-0.1g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 0.1g |
$113.0 | 2023-07-10 | |
| Enamine | EN300-1608166-0.25g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 0.25g |
$162.0 | 2023-07-10 | |
| Enamine | EN300-1608166-0.5g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 0.5g |
$310.0 | 2023-07-10 | |
| Enamine | EN300-1608166-1.0g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 1.0g |
$414.0 | 2023-07-10 | |
| Enamine | EN300-1608166-2.5g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 2.5g |
$810.0 | 2023-07-10 | |
| Enamine | EN300-1608166-5.0g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 5.0g |
$1199.0 | 2023-07-10 | |
| Enamine | EN300-1608166-10.0g |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95% | 10.0g |
$1778.0 | 2023-07-10 | |
| Enamine | EN300-1608166-50mg |
(1S,4R,6S)-1-methyl-4-(prop-1-en-2-yl)-7-oxabicyclo[4.1.0]heptan-2-one |
18383-49-8 | 95.0% | 50mg |
$76.0 | 2023-09-23 |
(1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one Related Literature
-
1. Chapter 13. Terpenoids and steroids
Additional information on (1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one
Compound CAS No. 18383-49-8: (1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one
The compound with CAS No. 18383-49-8, commonly referred to as (1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and natural product synthesis. This compound belongs to the class of bicyclic ketones and has garnered attention due to its unique structural features and potential bioactivity.
Recent studies have highlighted the importance of this compound in the development of novel drug candidates. Researchers have focused on its stereochemistry, particularly the (1S,4R,6S) configuration, which plays a crucial role in determining its pharmacological properties. The presence of an isopropenyl group at position 4 and a methyl group at position 1 contributes to its stereochemical diversity, making it a valuable substrate for further modifications in drug design.
The bicyclo[4.1.0]heptane framework is a distinctive feature of this compound, providing it with exceptional rigidity and stability. This structural motif is often associated with natural products and has been implicated in various biological activities, including antimicrobial and anticancer properties. Recent advancements in synthetic methodologies have enabled chemists to efficiently construct this complex framework, paving the way for large-scale production and further exploration of its therapeutic potential.
In terms of synthesis, this compound has been successfully synthesized through a variety of approaches, including ring-closing metathesis and enolate-based cyclizations. These methods have not only improved the yield but also enhanced the control over stereochemistry, which is critical for maintaining its bioactivity. The use of catalytic asymmetric induction techniques has further expanded the scope of its applications in asymmetric synthesis.
The compound's ability to form stable complexes with various biomolecules has made it an attractive candidate for studying molecular interactions. For instance, its interaction with enzymes involved in lipid metabolism has been extensively studied, revealing potential applications in treating metabolic disorders such as obesity and diabetes.
Moreover, recent computational studies have provided insights into the molecular dynamics of this compound, shedding light on its conformational flexibility and binding affinity to target proteins. These findings have been instrumental in guiding medicinal chemists toward optimizing its pharmacokinetic properties for clinical use.
In conclusion, (1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with cutting-edge research findings, positions it as a promising lead compound for developing innovative therapeutic agents.
18383-49-8 ((1S,4R,6S)-4-isopropenyl-1-methyl-7-oxabicyclo[4.1.0]heptan-2-one) Related Products
- 163136-04-7(1-Benzoxepin-3(2H)-one, 6-[2-[(5aS,6R,9aS)-decahydro-2,2,5a-trimethyl-7-methylene-3-oxo-1-benzoxepin-6-yl]ethyl]octahydro-6-hydroxy-2,2,5a,7-tetramethyl-, (5aR,6S,7S,9aS)-)
- 36616-60-1((R,R,R)-Carvone Epoxide)
- 129602-29-5(ent-(13S)-hydroxy-4,5-oxy-4,5-seco-atis-16-en-3,14-dione)
- 657402-86-3(7-Oxabicyclo[4.1.0]heptan-2-one,6-(3-butenyl)-1,5-dimethyl-4-(1-methylethenyl)-5-(2-propenyl)-,(1R,4S,5S,6R)-)
- 90926-06-0(7-Oxabicyclo[4.1.0]heptane-1-carboxaldehyde, 4-(1-methylethenyl)-)
- 33204-74-9(7-Oxabicyclo[4.1.0]heptan-2-one,1-methyl-4-(1-methylethenyl)-)
- 61046-83-1(Ethanone,1-[3-[(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)methyl]-2-methyloxiranyl]-)
- 88134-26-3(Spiro[bicyclo[7.2.0]undecane-4,2'-oxiran]-5-one,11,11-dimethyl-8-methylene-)
- 657402-81-8(7-Oxabicyclo[4.1.0]heptan-2-one,6-(3-butenyl)-1-methyl-4-(1-methylethenyl)-5-(2-propenyl)-,(1R,4R,5S,6R)-)
- 39067-90-8(7-Oxabicyclo[4.1.0]heptan-2-one, 1-methyl-4-(1-methylethenyl)-,(1R,4R,6R)-rel-)